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Compound of Interest

Compound Name: Sphingosine-1-phosphate (d17:1)

Cat. No.: B1309150 Get Quote

For researchers, scientists, and drug development professionals, the integrity of scientific

discovery is intrinsically linked to a culture of safety. The proper handling and disposal of

specialized bioactive lipids like Sphingosine-1-phosphate (d17:1) are paramount for ensuring

a secure laboratory environment, regulatory compliance, and the well-being of all personnel.

This guide provides essential, step-by-step procedures for the safe disposal of Sphingosine-1-
phosphate (d17:1), reinforcing our commitment to being your trusted partner in laboratory

safety and chemical management.

Sphingosine-1-phosphate (d17:1) is a synthetic sphingolipid utilized as an internal standard

in the quantification of other sphingolipids in biological samples.[1][2] While the toxicological

properties of this specific compound have not been exhaustively investigated, it is prudent to

treat it as a potentially hazardous chemical.[3][4] Adherence to rigorous disposal protocols is

crucial to mitigate any potential risks to human health and the environment.

Key Compound Specifications and Handling
Precautions
A thorough understanding of the compound's properties is the foundation of its safe

management. The following table summarizes key quantitative data for Sphingosine-1-
phosphate (d17:1).
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Property Data

Physical Form Crystalline solid[1][4]

CAS Number 474923-27-8[1][2][5]

Molecular Formula C₁₇H₃₆NO₅P[1][2]

Molecular Weight 365.5 g/mol [1][2]

Storage Temperature

Short-term (days to weeks): 0-4°C[6]. Long-term

(months to years): -20°C[4][6][7][8]. Stock

solutions: -80°C (up to 6 months) or -20°C (up

to 1 month)[8].

Solubility

Soluble in organic solvents such as ethanol,

DMSO, and dimethylformamide (DMF)[4].

Miscible in ethanol; approximately 2 mg/mL in

DMSO and 10 mg/mL in DMF[4]. Also soluble in

0.3 M NaOH at 4 mg/ml[1]. For cell culture

applications, methods include dissolving in

ethanol:dodecane (98:2, v/v) before adding to

media[9].

Chemical Stability
Stable for at least four years when stored at

-20°C as a crystalline solid[4].

Procedural Workflow for Disposal
The following diagram illustrates the decision-making process and procedural steps for the

proper disposal of Sphingosine-1-phosphate (d17:1).
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Figure 1: Disposal Workflow for Sphingosine-1-phosphate (d17:1)
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Figure 1: Disposal Workflow for Sphingosine-1-phosphate (d17:1)
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Detailed Disposal Protocol
This protocol provides a step-by-step guide for the safe disposal of Sphingosine-1-phosphate
(d17:1) and materials contaminated with it.

1. Consultation and Preparation:

Review Institutional Policies: Before beginning any disposal procedure, consult your

institution's Environmental Health and Safety (EHS) department and review local, state, and

federal regulations for chemical waste disposal.[3] These guidelines will provide specific

instructions for your location.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

Sphingosine-1-phosphate (d17:1) waste. This includes:

Eye/Face Protection: Safety glasses or goggles.[3]

Skin Protection: Chemical-resistant gloves and a lab coat.[3]

Respiratory Protection: Not typically required when handling small quantities in a well-

ventilated area or fume hood. However, if dust formation is possible, use a NIOSH-

approved respirator.[7][10]

2. Waste Segregation and Containment:

Dedicated Waste Stream: Do not mix Sphingosine-1-phosphate (d17:1) waste with other

waste streams unless explicitly permitted by your institution's EHS guidelines.[3] Segregate

lipid waste from other types of waste.[11]

Solid Waste:

For unused or expired Sphingosine-1-phosphate (d17:1) powder, carefully sweep up the

material, avoiding dust formation, and place it in a designated, sealed hazardous waste

container.[3][6][7]

For contaminated lab supplies (e.g., pipette tips, microfuge tubes, gloves), place them in

the same designated solid hazardous waste container.
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Liquid Waste:

Collect all solutions containing Sphingosine-1-phosphate (d17:1) in a dedicated, leak-

proof, and clearly labeled hazardous waste container.[11]

Do not dispose of Sphingosine-1-phosphate (d17:1) down the drain.[6] This is to prevent

potential long-lasting harmful effects on aquatic life and to avoid upsetting wastewater

treatment processes.[6][12]

3. Spill Management:

Small Powder Spills: Carefully sweep up the material to avoid generating dust and place it in

a sealed container for disposal as hazardous waste.[6]

Small Liquid Spills: Absorb the material with an inert absorbent (e.g., vermiculite, sand, or

earth) and place the contaminated absorbent into a sealed container for disposal.[6]

Decontamination: Thoroughly clean the spill area with an appropriate solvent (such as

ethanol) followed by a wash with soap and water.[6] Dispose of all cleaning materials as

hazardous waste.

4. Labeling and Storage:

Clear Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical

name "Sphingosine-1-phosphate (d17:1)," the concentration and solvent if in solution, and

any known hazards.[3][12] Include your name, lab, and the date of accumulation.

Temporary Storage: Store the sealed and labeled waste container in a designated and

secure satellite accumulation area, such as a chemical fume hood, away from incompatible

materials.[13]

5. Final Disposal:

Licensed Disposal Company: Dispose of the waste through a licensed and approved

hazardous waste disposal company.[3][7] Your institution's EHS department will coordinate

the pickup and disposal of the waste.
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Record Keeping: Maintain accurate records of the waste generated and its disposal, as

required by your institution and regulatory agencies.

By adhering to these procedures, you contribute to a safer research environment and ensure

that your work is conducted with the utmost responsibility. Always refer to the most current

Safety Data Sheet (SDS) and your institution's specific protocols for the most accurate and up-

to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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